molecular formula C11H15BrN2O2 B8578425 tert-butyl 6-Bromopyrid-2-yl-N-methylcarbamate

tert-butyl 6-Bromopyrid-2-yl-N-methylcarbamate

Cat. No. B8578425
M. Wt: 287.15 g/mol
InChI Key: OOPDICQLTIZXEC-UHFFFAOYSA-N
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Description

Tert-butyl 6-Bromopyrid-2-yl-N-methylcarbamate is a useful research compound. Its molecular formula is C11H15BrN2O2 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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properties

Product Name

tert-butyl 6-Bromopyrid-2-yl-N-methylcarbamate

Molecular Formula

C11H15BrN2O2

Molecular Weight

287.15 g/mol

IUPAC Name

tert-butyl N-(6-bromopyridin-2-yl)-N-methylcarbamate

InChI

InChI=1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14(4)9-7-5-6-8(12)13-9/h5-7H,1-4H3

InChI Key

OOPDICQLTIZXEC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N(C)C1=NC(=CC=C1)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

6.9 g (17.2 mmol) of 60% sodium hydride in oil are added portionwise to a solution of 39 g (14.3 mmol) of tert-butyl (6-bromopyrid-2-yl)carbamate in 400 ml of dimethylformamide. After stirring for 20 minutes at room temperature, 17.8 ml (28.6 mmol) of methyl iodide are added dropwise. The reaction medium is stirred at room temperature for 18 hours, taken up in water and extracted with ethyl acetate. The organic phase is dried over magnesium sulfate, filtered and evaporated.
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Synthesis routes and methods III

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To a solution of 39 g (14.3 mmol) of tert-butyl (6-bromopyrid-2-yl)carbamate in 400 ml of dimethylformamide are added portionwise 6.9 g (17.2 mmol) of 60% sodium hydride in oil. After stirring for 20 minutes at room temperature, 17.8 ml (28.6 mmol) of methyl iodide are added dropwise. The reaction medium is stirred at room temperature for 18 hours, taken up in water and extracted with ethyl acetate. The organic phase is dried over magnesium sulfate, filtered and evaporated.
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